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Compound of Interest

Compound Name: Diaveridine

Cat. No.: B1670400 Get Quote

Diaveridine Technical Support Center
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions for handling and storing Diaveridine powder. It is intended for researchers,

scientists, and drug development professionals to ensure the integrity and reliability of their

experimental results.

Frequently Asked Questions (FAQs)
Q1: What is Diaveridine?

Diaveridine is an aminopyrimidine compound that acts as a folic acid antagonist.[1] It functions

as a dihydrofolate reductase (DHFR) inhibitor, a mechanism it shares with other antimicrobial

agents.[2][3] In veterinary medicine, it is often used as a coccidiostat and as an antibacterial

synergist when combined with sulfonamides.[1][2]

Q2: What are the primary hazards associated with Diaveridine powder?

Diaveridine should be considered a hazardous substance.[4] It can cause skin and eye

irritation and may cause respiratory irritation upon inhalation.[5][6] It is crucial to avoid direct

contact, ingestion, and inhalation of the powder.[4][7][8] All personnel must review the

material's Safety Data Sheet (SDS) before handling.[4]
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Q3: What personal protective equipment (PPE) is required when handling Diaveridine
powder?

To ensure safety, comprehensive PPE is mandatory when handling Diaveridine. This includes:

Eye Protection: Tightly fitting safety goggles or a face shield.[6][7]

Hand Protection: Chemical-resistant gloves, which must be inspected before use.[6][7][9]

Body Protection: A lab coat or impervious clothing to prevent skin contact.[7][9]

Respiratory Protection: Use only in a well-ventilated area.[7][8] For weighing and operations

that may generate dust, a certified chemical fume hood or a ventilated enclosure should be

used to avoid inhalation.[6][9]

Q4: How should I properly store Diaveridine powder?

Diaveridine powder should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area.[7][8][9] Protect it from light and keep it away from incompatible materials like

strong oxidizing agents.[8] The recommended storage temperature for the solid powder is

typically -20°C for long-term stability.[4][10]

Q5: How do I prepare stock solutions of Diaveridine?

Diaveridine has limited solubility in aqueous solutions but is soluble in organic solvents. The

recommended procedure is to first dissolve the powder in an organic solvent like Dimethyl

Sulfoxide (DMSO) and then dilute it with the aqueous buffer of choice.[4] Sonication and gentle

warming can aid dissolution.[11] For in vivo studies, specific formulations with co-solvents like

PEG300 and Tween 80 are often used.[11][12]

Q6: How stable are Diaveridine solutions?

The stability of Diaveridine solutions depends on the solvent and storage conditions.

Aqueous Solutions: It is recommended to use aqueous solutions on the same day they are

prepared. Long-term storage is not advised due to limited stability.[4]
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Organic Stock Solutions (in DMSO): These are more stable. When stored in aliquots to avoid

freeze-thaw cycles, they can be kept at -20°C for up to one year or -80°C for up to two years.

[12] Always use solutions protected from light.

Q7: How should I dispose of unused Diaveridine powder and solutions?

Unused Diaveridine and its containers must be disposed of as hazardous waste.[6] Follow all

local, state, and federal regulations for chemical waste disposal. Do not allow the material to

enter drains or the environment.[5][7]

Data Summary Tables
Table 1: Physical and Chemical Properties of Diaveridine

Property Value

Chemical Name
5-[(3,4-dimethoxyphenyl)methyl]pyrimidine-2,4-

diamine

Synonyms NSC 408735, EGIS-5645

Molecular Formula C₁₃H₁₆N₄O₂

Molecular Weight 260.29 g/mol

Appearance
White or creamy white crystalline

solid/powder[2][3][8]

Melting Point ~233°C[1]

Purity ≥98%

Table 2: Solubility of Diaveridine in Various Solvents
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Solvent Solubility Notes

DMSO ~5 - 33.33 mg/mL
Sonication or gentle warming

may be required.[4][12]

Dimethylformamide (DMF) ~5 mg/mL

Ethanol Slightly soluble

Aqueous Buffers Sparingly soluble
Pre-dissolving in DMSO is

recommended.[4]

DMSO:PBS (pH 7.2) (1:1) ~0.5 mg/mL

Water
Insoluble/Does not mix well[2]

[8]

Table 3: Recommended Storage Conditions and Stability

Form Storage Temperature Stability

Solid Powder -20°C ≥ 4 years[4]

Solid Powder 4°C 2 years

In Solvent (e.g., DMSO) -20°C 1 year[12]

In Solvent (e.g., DMSO) -80°C 2 years[12]

Aqueous Solution 4°C
Not recommended for more

than one day[4]
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Problem Possible Cause(s) Recommended Solution(s)

Inconsistent Experimental

Results

1. Degradation of Stock

Solution: Repeated freeze-

thaw cycles or prolonged

storage at room temperature.

2. Incorrect Concentration:

Incomplete dissolution of the

powder.

1. Aliquot stock solutions into

single-use volumes to avoid

freeze-thaw cycles. Prepare

fresh dilutions for each

experiment. 2. Confirm

complete dissolution visually.

Use sonication if necessary.

Prepare a fresh stock solution

if particulates are visible.

Powder is Discolored (Not

White)

Degradation/Contamination:

The powder may have been

exposed to moisture, light, or

incompatible chemicals during

storage.

Do not use the powder.

Contact the supplier for a

replacement. Review your

storage procedures to prevent

future issues.

Precipitate Forms in Solution

Upon Thawing

Low Solubility at Colder

Temperatures: The compound

may be precipitating out of the

solvent as it cools.

Before use, allow the aliquot to

warm completely to room

temperature. Gently vortex or

sonicate the vial to ensure the

compound is fully redissolved

before adding it to your

experimental medium.

Difficulty Dissolving Powder

1. Incorrect Solvent: Using a

solvent in which Diaveridine

has low solubility (e.g., water).

2. Insufficient Solvent Volume

or Agitation: Not using enough

solvent or not mixing

thoroughly.

1. Use an appropriate organic

solvent such as DMSO.[4] For

aqueous media, create a

concentrated stock in DMSO

first. 2. Ensure you are using a

sufficient volume of solvent

based on the solubility data.

Use a vortex mixer or sonicator

to aid dissolution.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Diaveridine Stock Solution in DMSO
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Materials:

Diaveridine powder (MW: 260.29 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Chemical fume hood

Appropriate PPE (lab coat, gloves, safety goggles)

Sterile microcentrifuge tubes or vials

Procedure:

Preparation: Perform all steps in a certified chemical fume hood. Ensure all glassware and

equipment are clean and dry.

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh out

2.60 mg of Diaveridine powder into the tube. Avoid generating dust.

Calculation: The target is a 10 mM solution.

Volume (L) = Moles / Concentration (mol/L)

Moles = Mass (g) / Molecular Weight ( g/mol ) = 0.00260 g / 260.29 g/mol = ~0.00001 mol

Volume (L) = 0.00001 mol / 0.010 mol/L = 0.001 L = 1.0 mL

Dissolution: Add 1.0 mL of anhydrous DMSO to the tube containing the Diaveridine powder.

Mixing: Cap the tube securely and vortex until the powder is completely dissolved. If

necessary, place the tube in an ultrasonic bath for short intervals to aid dissolution. Visually

inspect the solution against a light source to ensure no solid particles remain.

Storage: For long-term storage, aliquot the stock solution into smaller, single-use volumes in

sterile vials. Store the aliquots at -20°C or -80°C, protected from light.[12]
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Caption: Workflow for the safe handling and storage of Diaveridine powder.

Caption: Troubleshooting workflow for Diaveridine solubility issues.

Caption: Decision workflow for storing prepared Diaveridine solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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